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Compound of Interest

Compound Name: LG50643

Cat. No.: B1675217

Despite a comprehensive search of publicly available scientific literature, patent databases,
and chemical repositories, no biological activity, mechanism of action, or experimental data
could be found for the chemical compound LG50643, with CAS number 1350643-73-0.

The compound is identified as 8-Chloro-2-phenyl-3-[(1S)-1-[[9-(tetrahydro-2H-pyran-2-yl)-9H-
purin-6-ylJamino]ethyl]-1(2H)-isoquinolinone.[1] While its chemical structure and basic
physicochemical properties are documented, there is a complete absence of information
regarding its biological targets, signaling pathway interactions, or any in vitro or in vivo
experimental results.

Searches for research articles, clinical trial data, or patents detailing the synthesis and
biological evaluation of LG50643 have yielded no relevant results. This suggests that the
compound may be a novel or proprietary molecule that has not been disclosed in the public
domain, or it may be a research chemical for which biological data has not been published.

Consequently, it is not possible to provide an in-depth technical guide, summarize quantitative
data, detail experimental protocols, or create diagrams of signaling pathways related to
LG50643 as the foundational information is not available.

For researchers, scientists, and drug development professionals interested in this molecule, the
absence of public data indicates that any investigation into its properties would require de novo
screening and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 8-Chloro-2-phenyl-3-[(1S)-1-[[9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-
ylJamino]ethyl]-1(2H)-isoquinolinone | C27H25CIN60O2 | CID 66607709 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [No Publicly Available Biological Data for LG50643 (CAS
1350643-73-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675217#lg50643-cas-1350643-73-0-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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